Cas no 199330-53-5 (1-{(tert-butoxy)carbonylamino}-4,4-dimethylcyclohexane-1-carboxylic acid)

• Product Name: 1-{(tert-butoxy)carbonylamino}-4,4-dimethylcyclohexane-1-carboxylic acid
• CAS No: 199330-53-5
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• MDL: MFCD20564337
• CID: 5211934
• PubChem ID: 64401706
• Update Time: 2025-05-24

1-{(tert-butoxy)carbonylamino}-4,4-dimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-4,4-dimethyl-
• 1-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylcycl ohexane-1-carboxylic acid
• 1-{(tert-butoxy)carbonylamino}-4,4-dimethylcyclohexane-1-carboxylic acid

• MDL： MFCD20564337
• Inchi： 1S/C14H25NO4/c1-12(2,3)19-11(18)15-14(10(16)17)8-6-13(4,5)7-9-14/h6-9H2,1-5H3,(H,15,18)(H,16,17)
• InChI Key： AVXQZDKVLCWQMD-UHFFFAOYSA-N
• SMILES： C1(NC(OC(C)(C)C)=O)(C(O)=O)CCC(C)(C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-{(tert-butoxy)carbonylamino}-4,4-dimethylcyclohexane-1-carboxylic acid

Research Brief on 1-{(tert-butoxy)carbonylamino}-4,4-dimethylcyclohexane-1-carboxylic acid (CAS: 199330-53-5)

The compound 1-{(tert-butoxy)carbonylamino}-4,4-dimethylcyclohexane-1-carboxylic acid (CAS: 199330-53-5) has garnered significant attention in recent chemical and pharmaceutical research due to its versatile applications in drug synthesis and medicinal chemistry. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 1-{(tert-butoxy)carbonylamino}-4,4-dimethylcyclohexane-1-carboxylic acid as a key intermediate in the synthesis of peptide-based therapeutics. Its tert-butoxycarbonyl (Boc) protecting group enhances stability during synthetic processes, making it particularly valuable for the development of novel protease inhibitors and other bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in improving the pharmacokinetic properties of experimental antiviral compounds.

Advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), have been employed to characterize the compound's purity and structural integrity. Research teams have reported optimized synthetic routes that yield 1-{(tert-butoxy)carbonylamino}-4,4-dimethylcyclohexane-1-carboxylic acid with >98% purity, as evidenced by recent patents filed in the United States and European pharmaceutical markets.

In the context of drug discovery, this compound has shown promise as a building block for constrained peptidomimetics. Its cyclohexane ring structure provides conformational rigidity that can enhance target binding affinity while maintaining metabolic stability. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines for inflammatory and oncological indications.

Ongoing research is exploring the compound's potential in central nervous system (CNS) drug development, leveraging its ability to cross the blood-brain barrier when incorporated into specific molecular architectures. Preliminary results from animal studies suggest that modified versions of this scaffold may have applications in neurodegenerative disease treatment, though further validation is required.

From a commercial perspective, the global market for 1-{(tert-butoxy)carbonylamino}-4,4-dimethylcyclohexane-1-carboxylic acid is projected to grow at a compound annual growth rate (CAGR) of 6.2% from 2023 to 2028, according to recent industry reports. This growth is driven by increasing demand for specialized pharmaceutical intermediates and the expansion of peptide-based therapeutic development.

Future research directions include exploring novel derivatization strategies to expand the compound's utility in targeted drug delivery systems and investigating its potential as a chiral auxiliary in asymmetric synthesis. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.